2'-Chloro-1,1':4',1''-terphenyl

• IUPAC Name: 2-chloro-1,4-diphenylbenzene
• InChI: InChI=1S/C18H13Cl/c19-18-13-16(14-7-3-1-4-8-14)11-12-17(18)15-9-5-2-6-10-15/h1-13H
• InChI Key: NKHQYWROIURKKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=C(C=C2)C3=CC=CC=C3)Cl
• Molecular Formula: C18H13Cl
• Molecular Weight: 264.7 g/mol

Description

2'-Chloro-1,1':4',1''-terphenyl is a useful research compound. Its molecular formula is C18H13Cl and its molecular weight is 264.7 g/mol. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Crystallography

Research has shown that sterically encumbered terphenyl halides, including 2'-chloro-1,1':4',1''-terphenyl, are significant in the study of crystallography. These compounds crystallize in specific space groups and have unique molecular structures, which are useful in understanding molecular interactions and bonding distances (Twamley, Hardman, & Power, 2000).

Anisotropic Nanocomposites

2'-Chloro-1,1':4',1''-terphenyl derivatives have been utilized in the development of anisotropic nanocomposites. These compounds are effective components of these composites, which include polymeric materials, suggesting potential applications in materials science and engineering (Bezborodov et al., 2021).

Liquid Crystal Technology

The 2'-chloro-1,1':4',1''-terphenyl and its derivatives are significant in the study and development of liquid crystals. They have been used to synthesize compounds with unique mesomorphic properties, such as high birefringence and stability, suitable for applications in display technology and other optoelectronic devices (Goulding, Greenfield, Coates, & Clemitson, 1993).

Molecular Interaction and Stability Studies

This compound is also used in the analysis of molecular interactions and stability. For instance, studies on 2'-chloro-1,1':4',1''-terphenyl have contributed to understanding the stabilization of molecules and the effects of halogenation on molecular structures (Sindlinger, Ströbele, Maichle‐Mössmer, & Bettinger, 2022).

Infrared Applications

Compounds based on 2'-chloro-1,1':4',1''-terphenyl have been synthesized for mid-wave infrared applications, demonstrating low absorption, high birefringence, and suitable rotational viscosity, essential for specific optical and electronic applications (Peng, Chen, Wu, Tripathi, & Twieg, 2014).